N-(2-(6-(ethylthio)-4-(isopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(4-methoxyphenyl)acetamide

• IUPAC Name: N-[2-[6-ethylsulfanyl-4-(propan-2-ylamino)pyrazolo[3,4-d]pyrimidin-1-yl]ethyl]-2-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C21H28N6O2S/c1-5-30-21-25-19(24-14(2)3)17-13-23-27(20(17)26-21)11-10-22-18(28)12-15-6-8-16(29-4)9-7-15/h6-9,13-14H,5,10-12H2,1-4H3,(H,22,28)(H,24,25,26)
• InChI Key: SQLJHJDIMSMTJE-UHFFFAOYSA-N
• Canonical SMILES: CCSC1=NC(=C2C=NN(C2=N1)CCNC(=O)CC3=CC=C(C=C3)OC)NC(C)C
• Molecular Formula: C21H28N6O2S
• Molecular Weight: 428.6 g/mol

Description

N-(2-(6-(ethylthio)-4-(isopropylamino)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-2-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C21H28N6O2S and its molecular weight is 428.56. The purity is usually 95%.
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Scientific Research Applications

Radioligand Imaging

A novel series of 2-phenylpyrazolo[1,5-a]pyrimidineacetamides, including derivatives similar to the specified compound, has shown potential as selective ligands of the translocator protein (18 kDa). These compounds have been explored for their use in radioligand imaging with PET, particularly for synthesizing a compound like DPA-714, a precursor for labeling with fluorine-18 for in vivo imaging (Dollé et al., 2008).

Anticancer Activity

Certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol-1-yl]acetamide derivatives, which are structurally related to the specified compound, have been designed and synthesized for their potential anticancer activity. These compounds were evaluated on various cancer cell lines, with one compound showing appreciable cancer cell growth inhibition against eight different cancer cell lines (Al-Sanea et al., 2020).

Synthesis of Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine Derivatives

A series of pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6-ones, which are closely related to the compound , have been synthesized. These derivatives were obtained by reacting with various reagents and showed potential for further exploration as benzodiazepine receptor ligands (Bruni et al., 1994).

Insecticidal Assessment

Derivatives of pyrazolo[3,4-d]pyrimidin-1-yl, structurally similar to the given compound, were synthesized and assessed for their insecticidal properties. These compounds were tested against the cotton leafworm, Spodoptera littoralis, indicating their potential use in pest control (Fadda et al., 2017).

Antimicrobial Activity

Pyrazolo[1,5-a]pyrido[3,4-e]pyrimidin-6-ones, similar to the compound in focus, were prepared and their antimicrobial activity was evaluated. These compounds were tested on various strains of Gram-positive, Gram-negative bacteria, and fungi, though none showed significant activity (Bruni et al., 1996).

Anticonvulsant Drug Development

Compounds structurally related to the specified compound, such as 1-(4-methoxyphenyl)-5-[2-[4-(4-methoxyphenyl)piperazin-1-yl]-2-oxo-ethyl]pyrazolo[3,4-d]pyrimidin-4-one, have been reported as new anticonvulsant drug candidates. A novel method for related substances determination in such compounds was developed and validated (Severina et al., 2021).

Antioxidant Activity

Pyrazole-acetamide derivatives, structurally related to the compound , were synthesized and their antioxidant activity was evaluated. These studies involved the synthesis of coordination complexes and assessment of their antioxidant activity in vitro, showing significant activity (Chkirate et al., 2019).